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Compound of Interest

Ammonium tetrachlorocuprate(ll)
Compound Name: _
dihydrate
CAS No.: 10060-13-6
Cat. No.: B155324
\ J

Ammonium tetrachlorocuprate(ll) dihydrate, with the chemical formula (NHz)2[CuCls]-2H20,
is a fascinating coordination compound that serves as a cornerstone in the study of transition
metal chemistry.[1] This substance is composed of a central copper(ll) ion complexed with four
chloride ligands, forming the distinct tetrachlorocuprate(ll) anion, which is charge-balanced by
two ammonium cations and stabilized by two water molecules of hydration.[1] Its vibrant blue to
bluish-green crystalline structure and intriguing physicochemical properties make it a subject of
significant interest in both academic research and practical applications.[2]

This guide offers a comprehensive exploration of ammonium tetrachlorocuprate(ll)
dihydrate, intended for researchers, chemists, and professionals in materials science. We will
delve into its synthesis, elucidate its structural and spectroscopic characteristics, detail its
physical and thermal behaviors, and outline its established and potential applications,
grounding all claims in authoritative data.

Synthesis and Crystallization: A Methodical
Approach

The preparation of ammonium tetrachlorocuprate(ll) dihydrate is a classic example of
complex salt crystallization from an aqueous solution. The underlying principle involves the
reaction of stoichiometric amounts of copper(ll) chloride and ammonium chloride, from which
the less soluble complex salt precipitates upon concentration or cooling. It is known that from
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agueous solutions containing copper(ll) chloride and ammonium chloride, ammonium
tetrachlorocuprate(ll) dihydrate crystallizes.[3]

The choice of a 2:1 molar ratio between ammonium chloride and copper(ll) chloride is critical
as it directly reflects the stoichiometry of the target compound, (NH4)2[CuCl4]-2H20. The
solubility of the complex salt in water is significantly temperature-dependent, increasing as the
temperature rises.[3] Consequently, crystallization is best performed at lower temperatures
(between -5 and 30°C) to maximize the product yield.[3] Slow evaporation of the solvent is a
key procedural step; it allows for the formation of large, well-defined crystals by ensuring the
process occurs near equilibrium, preventing the rapid precipitation of microcrystalline powder.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol details a reliable method for synthesizing high-purity crystals of
(NHa4)2[CuCla]-2H20.

o Reagent Preparation: Dissolve 2 moles of ammonium chloride (NH4Cl) and 1 mole of
copper(ll) chloride dihydrate (CuClz-2H20) in a minimal amount of deionized water with
gentle heating to ensure complete dissolution.

o Crystallization: Cover the resulting solution with a perforated film (e.g., Parafilm) to allow for
slow evaporation of the solvent at room temperature. Place the beaker in a location free from
vibrations.

o Crystal Growth: Blue-green crystals will begin to form over a period of several days. The
slow rate of evaporation is crucial for obtaining single crystals of good quality.

« |solation: Once a satisfactory yield of crystals has been obtained, isolate them from the
mother liquor via vacuum filtration.[3]

» Washing: To remove any residual soluble impurities from the crystal surfaces, wash the
precipitate on the filter with a small amount of a suitable solvent like ethanol or acetone, in
which the complex is only slightly soluble.[3]

o Drying: Dry the isolated crystals in the air at room temperature until a constant mass is
achieved.[3] Store the final product in a tightly sealed container to prevent dehydration or
deliquescence.[1]
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Caption: Workflow for the synthesis of (NH4)2[CuCls]-2H20.

Structural & Spectroscopic Properties

The properties of ammonium tetrachlorocuprate(ll) dihydrate are intrinsically linked to its
molecular and crystal structure.

Crystal Structure

X-ray diffraction studies have revealed that (NH4)2[CuCla]-2H20 possesses a tetragonal crystal
structure.[2][4] The fundamental building block is the [CuCls]?~ anion, where the copper(ll)
center is coordinated by four chloride ligands. While a simple tetrahedral geometry might be
expected, the d° electronic configuration of Cu(ll) often leads to distortions due to the Jahn-
Teller effect, resulting in a flattened or elongated tetrahedral geometry. The crystal lattice is
further defined by the placement of the ammonium (NHa4*) cations and the two water
molecules, which are involved in a network of hydrogen bonds that stabilize the overall
structure.

[CuCla]?~ Anion

Coordination Bond

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b155324?utm_src=pdf-body-img
https://www.benchchem.com/product/b155324?utm_src=pdf-body
https://shop.chemsupply.com.au/documents/AL140.pdf
https://www.researchgate.net/publication/243801510_Transport_Properties_of_NH42_CuCl42H2O_Low_Dimensional_Single_Crystals
https://www.benchchem.com/product/b155324?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Coordination of the tetrachlorocuprate(ll) anion.

Spectroscopic Characterization

Due to the presence of the paramagnetic Cu(ll) ion, Electron Paramagnetic Resonance (EPR)
spectroscopy is a powerful tool for probing the electronic structure and local environment of the
copper center.[5] The technigue provides information on the g-tensor values, which are
characteristic of the symmetry of the complex.[5] While hyperfine splitting from the copper
nucleus can sometimes be unresolved due to exchange broadening between adjacent
paramagnetic centers, the use of sterically demanding cations in related tetrachlorocuprate
complexes can help isolate these centers for more detailed analysis.[5]

Property Value Source
Crystal System Tetragonal [2][4]
Unit Cell, a 7.58 A [4]
Unit Cell, ¢ 7.95 A [4]

Z (formula units/cell) 2 [4]

Physicochemical Properties

A thorough understanding of the physical and chemical properties is essential for the handling,
application, and further development of materials based on this complex.

General Properties

Ammonium tetrachlorocuprate(ll) dihydrate presents as blue to bluish-green tetragonal
crystals.[2] It is a non-combustible material.[2] The compound is readily soluble in water, with
its solubility increasing significantly with temperature.[3] It is also soluble in alcohol and liquid
ammonia but only slightly soluble in ethanol and acetone, and poorly soluble in nonpolar
organic solvents like benzene and carbon tetrachloride.[1][2][3]

Thermal Behavior

Thermal analysis provides critical insights into the stability and decomposition pathway of the
compound. Upon heating, ammonium tetrachlorocuprate(ll) dihydrate first undergoes
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dehydration. It loses its two water molecules of hydration between 110-120 °C to form the

anhydrous salt, (NH4)2[CuCla].[2] Further heating leads to the decomposition of the anhydrous

complex, which can produce hazardous gases such as hydrogen chloride, nitrogen oxides, and

ammonia.[2] This multi-stage decomposition is a key consideration for its use in applications

involving elevated temperatures, such as in pyrotechnics.

Property Value Source
Blue to bluish-green crystalline

Appearance . [2][6]
solid

Molecular Weight 277.46 g/mol [2][7]

Density Approx. 1.993 - 2.12 g/cm3 [1][6]

Solubility in Water

338 g/L

[2]

Dehydration Temp.

110-120°C

[2][6]

Decomposition

Decomposes upon further

heating

[1]

Applications and Scientific Relevance

The unique properties of ammonium tetrachlorocuprate(ll) dihydrate make it a valuable

compound in several scientific and industrial domains.

 Inorganic Synthesis: It is a common starting material and precursor for the synthesis of other

copper-based coordination compounds and materials.[1][3]

o Laboratory Reagent: In laboratory settings, it serves as an excellent example to demonstrate

principles of complex ion formation, ligand exchange reactions, and crystallography.[1][2]

» Materials Science: The compound is investigated for its interesting structural and magnetic

properties in the solid state.[1] Related tetrachlorocuprate complexes are studied as potential

high-temperature ionic liquids and catalysts.[5]

 Industrial Uses: It has been utilized as a fungicide, a copper microfertilizer in agriculture, and

for antibacterial water treatment.[3] Other applications include its use in pyrotechnics and as
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an etching agent for printed circuit boards.[2][3]

Safety and Handling

As with any chemical reagent, proper safety protocols must be observed when handling
ammonium tetrachlorocuprate(ll) dihydrate.

Hazard Classification: The compound is classified as harmful if swallowed and causes
serious skin and eye irritation.[1][7] It may also cause respiratory irritation.[7] It is considered
very toxic to aquatic life with long-lasting effects.[1]

Handling: Wear appropriate personal protective equipment (PPE), including gloves and eye
protection.[1] Avoid generating dust and ensure work is conducted in a well-ventilated area.
[2] Do not eat, drink, or smoke when using this product.[1]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1] It
should be kept away from incompatible materials such as strong oxidizing agents and metal
powders.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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